N-(3-bromophenyl)-3-[4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-yl]propanamide

• IUPAC Name: N-(3-bromophenyl)-3-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C17H13BrN2O2S3/c18-11-3-1-4-12(9-11)19-15(21)6-7-20-16(22)14(25-17(20)23)10-13-5-2-8-24-13/h1-5,8-10H,6-7H2,(H,19,21)/b14-10+
• InChI Key: GICHELCGFVMJDJ-GXDHUFHOSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)CCN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)Br)NC(=O)CCN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C17H13BrN2O2S3
• Molecular Weight: 453.4 g/mol

Description

N-(3-bromophenyl)-3-[4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C17H13BrN2O2S3 and its molecular weight is 453.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 451.93225 g/mol and the complexity rating of the compound is 584. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Inflammatory and Analgesic Applications

Compounds similar in structure to N-(3-bromophenyl)-3-[4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-yl]propanamide have been synthesized and evaluated for their anti-inflammatory and analgesic activities. A study found that certain derivatives exhibited significant anti-inflammatory and analgesic effects without causing tissue damage in liver, kidney, colon, and brain, highlighting their potential as therapeutic agents in treating inflammation and pain (Ş. Küçükgüzel et al., 2013).

Anticancer Activity

Another area of application for these compounds is in anticancer research. Derivatives of this compound class have been tested for their ability to inhibit cancer cell growth. Certain derivatives demonstrated significant anticancer activity against various human cancer cell lines, suggesting their potential use in developing new anticancer drugs (Pelin Çıkla et al., 2013).

Antimicrobial Agents

Research has also explored the synthesis of compounds with similar structures for antimicrobial applications. These studies aim to discover new agents capable of combating bacterial and fungal infections, with some compounds showing promising antibacterial activities (H. Thabet et al., 2011).

Herbicidal Activity

The synthesis and application of such compounds extend to the agricultural sector, where they have been evaluated for herbicidal activity. Research in this area aims to develop new herbicides that are effective against weed species, with certain derivatives showing potential as effective herbicidal agents (Liu et al., 2008).